Benzoic acid, 3,5-dinitro-, 3-Methylbutyl ester
Benzoic acid, 3,5-dinitro-, 3-Methylbutyl ester
Brand Name:
Vulcanchem
CAS No.:
10574-12-6
VCID:
VC0174510
InChI:
InChI=1S/C12H14N2O6/c1-8(2)3-4-20-12(15)9-5-10(13(16)17)7-11(6-9)14(18)19/h5-8H,3-4H2,1-2H3
SMILES:
CC(C)CCOC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C12H14N2O6
Molecular Weight:
282.25 g/mol
Benzoic acid, 3,5-dinitro-, 3-Methylbutyl ester
CAS No.: 10574-12-6
Main Products
VCID: VC0174510
Molecular Formula: C12H14N2O6
Molecular Weight: 282.25 g/mol
| CAS No. | 10574-12-6 |
|---|---|
| Product Name | Benzoic acid, 3,5-dinitro-, 3-Methylbutyl ester |
| Molecular Formula | C12H14N2O6 |
| Molecular Weight | 282.25 g/mol |
| IUPAC Name | 3-methylbutyl 3,5-dinitrobenzoate |
| Standard InChI | InChI=1S/C12H14N2O6/c1-8(2)3-4-20-12(15)9-5-10(13(16)17)7-11(6-9)14(18)19/h5-8H,3-4H2,1-2H3 |
| Standard InChIKey | OVANGOIYCAFEOP-UHFFFAOYSA-N |
| SMILES | CC(C)CCOC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | CC(C)CCOC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Synonyms | Benzoic acid, 3,5-dinitro-, 3-Methylbutyl ester |
| PubChem Compound | 528004 |
| Last Modified | Nov 11 2021 |
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